molecular formula C21H26ClN3O B6153160 1-[1-(2-methylphenyl)ethyl]-3-(piperidin-4-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride CAS No. 2411293-66-6

1-[1-(2-methylphenyl)ethyl]-3-(piperidin-4-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride

Cat. No. B6153160
CAS RN: 2411293-66-6
M. Wt: 371.9
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a benzodiazole derivative with a piperidine ring and a 2-methylphenyl ethyl group. Benzodiazoles are heterocyclic compounds containing a benzene ring fused to a diazole ring. Piperidine is a six-membered ring with one nitrogen atom, and it’s often found in many pharmaceuticals and natural products .


Molecular Structure Analysis

The molecular structure of this compound would likely show the aromatic benzodiazole ring system, the piperidine ring, and the 2-methylphenyl ethyl group attached at specific positions. The exact structure would depend on the positions of these groups on the benzodiazole ring .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Generally, benzodiazoles are crystalline solids. They’re typically stable under normal conditions but can decompose under extreme conditions .

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Many benzodiazole derivatives exhibit diverse biological activities, including antimicrobial, antiviral, and anticancer activities .

Future Directions

Future research could focus on exploring the biological activity of this compound and optimizing its structure for better activity and selectivity. It could also involve studying its pharmacokinetics and toxicity profile .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 2-aminobenzoic acid with piperidine and 2-bromo-1-(2-methylphenyl)ethanone to form the intermediate product, which is then cyclized with acetic anhydride to yield the final product.", "Starting Materials": [ "2-aminobenzoic acid", "piperidine", "2-bromo-1-(2-methylphenyl)ethanone", "acetic anhydride", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: 2-aminobenzoic acid is reacted with piperidine and 2-bromo-1-(2-methylphenyl)ethanone in the presence of sodium hydroxide and diethyl ether to form the intermediate product.", "Step 2: The intermediate product is then cyclized with acetic anhydride in the presence of hydrochloric acid to yield the final product, 1-[1-(2-methylphenyl)ethyl]-3-(piperidin-4-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride." ] }

CAS RN

2411293-66-6

Molecular Formula

C21H26ClN3O

Molecular Weight

371.9

Purity

0

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.